5-isopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-phenyl-5-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O2/c1-13(2)18-17(19(24)20-14-7-5-4-6-8-14)21-22-23(18)15-9-11-16(25-3)12-10-15/h4-13H,1-3H3,(H,20,24)
• InChI Key: XPHHUUQOAJIBKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H20N4O2
• Molecular Weight: 336.4 g/mol

Description

5-isopropyl-1-(4-methoxyphenyl)-N-phenyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as IPTC and has been synthesized using different methods.

Scientific Research Applications

Corrosion Inhibition

Research indicates that derivatives of triazole, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, have shown significant potential as corrosion inhibitors for mild steel in acidic environments. These compounds demonstrate excellent inhibition efficiency, potentially reaching up to 98% at specific concentrations. Their performance is attributed to the adsorption of the triazole derivatives onto the steel surface, following Langmuir’s isotherm, suggesting strong chemisorption interactions. This application is crucial for extending the lifespan of metal structures and components in various industrial settings (Bentiss et al., 2009).

Antimicrobial Activities

Triazole derivatives have been synthesized and evaluated for their antimicrobial activities. Some compounds, including those with 1,2,4-triazole rings, have shown good to moderate activities against various microorganisms. This suggests potential applications in developing new antimicrobial agents that could address the challenge of antibiotic resistance or provide new pathways for disinfection and sterilization processes (Bektaş et al., 2007).

Enzyme Inhibition for Disease Management

In medical research, specific triazole compounds have been identified as potent enzyme inhibitors, which can be leveraged in the treatment or management of diseases like Alzheimer’s and diabetes. These compounds inhibit critical enzymes involved in disease progression, offering a pathway to potentially efficacious therapeutic agents. The structural analysis and synthetic methodologies developed for these compounds underscore their significance in drug discovery and development (Saleem et al., 2018).

Organic Synthesis and Chemical Reactions

Triazole derivatives have been utilized in organic synthesis, showcasing their versatility in forming various chemically significant compounds. For instance, lithiation–trapping sequences on triazole frameworks have been employed to synthesize complex molecules, highlighting their utility in creating pharmacologically relevant structures or materials with unique properties (Mansueto et al., 2014).